Cas no 1123-51-9 (Benzodthiazol-4-amine)

• Product Name: Benzodthiazol-4-amine
• CAS No: 1123-51-9
• MF: C₇H₆N₂S
• MW: 150.200939655304
• MDL: MFCD00672135
• CID: 202767
• PubChem ID: 298490
• Update Time: 2025-06-03

Benzodthiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• Benzo[d]thiazol-4-amine
• 1,3-benzothiazol-4-amine
• 4-Aminobenzothiazole
• 4-Benzothiazolamine
• 4-Benzothiazolamine (9CI)
• Benzothiazol-4-ylamine
• BENZOTHIAZOL-4-YLAMINE, TECH
• Benzothiazole-4-ylamine
• 4-Aminobenzothiazol
• 4-Amino-benzothiazol
• 4-Aminobenzthiazol
• 4-Amino-benzthiazol
• 4-Benzothiazoleamine
• AC1L6T7D
• NSC170680
• SureCN2682744
• DTXSID70305397
• MFCD00672135
• BAA12351
• AKOS006228710
• (Benzothiazol-4-yl)amine
• J-519762
• UNII-3HZ3WP3GQG
• 1123-51-9
• SY065901
• FT-0682742
• 3HZ3WP3GQG
• DUGYIAXAVYWYOR-UHFFFAOYSA-N
• p-aminobenzthiazole
• NSC-170680
• SCHEMBL2682744
• AS-5526
• Benzothiazole, 4-amino-
• Benzothiazol-4-amine
• DB-060198
• Benzodthiazol-4-amine

• MDL： MFCD00672135
• Inchi： 1S/C7H6N2S/c8-5-2-1-3-6-7(5)9-4-10-6/h1-4H,8H2
• InChI Key： DUGYIAXAVYWYOR-UHFFFAOYSA-N
• SMILES： S1C=NC2C(=CC=CC1=2)N

Computed Properties

• Exact Mass: 150.02528
• Monoisotopic Mass: 150.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 67.2A^2

Experimental Properties

• Density: 1.383
• Boiling Point: 323.1°Cat760mmHg
• Flash Point: 149.2°C
• Refractive Index: 1.763
• PSA: 38.91
• LogP: 2.45970

Benzodthiazol-4-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on Benzodthiazol-4-amine

Comprehensive Overview of Benzodthiazol-4-amine (CAS No. 1123-51-9): Properties, Applications, and Industry Insights

Benzodthiazol-4-amine (CAS No. 1123-51-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This heterocyclic amine, characterized by its fused benzothiazole ring structure, exhibits unique chemical properties that make it valuable for diverse applications. Researchers and industry professionals frequently search for terms like "Benzodthiazol-4-amine synthesis," "1123-51-9 applications," and "benzothiazole derivatives" to explore its potential.

The molecular structure of Benzodthiazol-4-amine features a thiazole ring fused to a benzene ring, with an amine group at the 4-position. This configuration contributes to its electron-rich nature, making it a versatile intermediate in organic synthesis. Recent studies highlight its role in developing fluorescent probes and bioimaging agents, addressing the growing demand for advanced diagnostic tools in healthcare. The compound's ability to form stable complexes with metals also positions it as a candidate for catalysis and sensor development.

In the pharmaceutical sector, Benzodthiazol-4-amine derivatives are investigated for their potential biological activities, including antimicrobial and anti-inflammatory effects. This aligns with current trends in drug discovery, where researchers focus on heterocyclic scaffolds to combat antibiotic resistance. The compound's structure-activity relationship (SAR) is a hot topic in medicinal chemistry, with queries like "Benzodthiazol-4-amine SAR studies" frequently appearing in academic literature searches.

From an industrial perspective, Benzodthiazol-4-amine is utilized in the production of high-performance polymers and dyes. Its thermal stability and electronic properties make it suitable for optoelectronic materials, such as OLEDs (organic light-emitting diodes), which are pivotal in next-generation display technologies. Environmental considerations also drive interest in "green synthesis of Benzodthiazol-4-amine," reflecting the industry's shift toward sustainable practices.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing Benzodthiazol-4-amine purity and stability. Quality control remains a critical concern, as evidenced by searches for "CAS 1123-51-9 specification" and "Benzodthiazol-4-amine analytical methods." Regulatory compliance, particularly in pharmaceutical applications, further underscores the need for precise documentation and testing protocols.

Emerging research explores the compound's role in agrochemicals, where its derivatives may contribute to crop protection solutions. This intersects with global discussions on food security and sustainable agriculture. Additionally, its potential in energy storage systems, such as lithium-ion batteries, aligns with the rising demand for renewable energy technologies.

In summary, Benzodthiazol-4-amine (CAS No. 1123-51-9) represents a multifaceted compound with broad scientific and industrial relevance. Its applications span from life sciences to advanced materials, addressing contemporary challenges in healthcare, technology, and sustainability. Continued research into its properties and derivatives will likely unlock further innovations, solidifying its importance in modern chemistry.